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Compound of Interest

Compound Name: 4-tert-Butylanisole

Cat. No.: B1294814

This guide provides immediate, essential safety and logistical information for the handling and
disposal of 4-tert-Butylanisole, tailored for researchers, scientists, and drug development
professionals. Adherence to these procedures is critical for ensuring personnel safety and
regulatory compliance.

Quantitative Data Summary

For quick reference, the following table summarizes key physical and safety data for 4-tert-
Butylanisole.

Property Value Source(s)
CAS Number 5396-38-3 [1]
Molecular Formula C11H160 [2]
Molecular Weight 164.24 g/mol

Appearance Clear Liquid [1]

Density 0.938 g/mL at 25 °C

Flash Point 94 °C/201.2 °F [1]

Storage Class 10 - Combustible liquids

Water Hazard Class (WGK) 3 (Highly hazardous to water)
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Personal Protective Equipment (PPE)

When handling 4-tert-Butylanisole, the following personal protective equipment is mandatory

to minimize exposure and ensure personal safety.

Eye and Face Protection: Wear safety glasses with side-shields or chemical safety goggles.

[1]
Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber).

Skin and Body Protection: A standard laboratory coat should be worn.[1] Ensure that skin
exposure is avoided by wearing appropriate protective clothing.[1]

Respiratory Protection: In well-ventilated areas, respiratory protection may not be required.
[1] However, if ventilation is inadequate or there is a risk of inhaling mists or vapors, use a
NIOSH-approved multi-purpose combination respirator cartridge or a dust mask.[3]

Operational Plan: From Handling to Disposal

This section outlines the procedural, step-by-step guidance for the safe handling and disposal

of 4-tert-Butylanisole.

Pre-Handling Preparations

Consult the Safety Data Sheet (SDS): Before beginning any work, thoroughly review the
SDS for 4-tert-Butylanisole.

Ensure Proper Ventilation: Work in a well-ventilated area, preferably within a chemical fume
hood, to minimize the inhalation of vapors or mists.[4]

Assemble PPE: Put on all required personal protective equipment as detailed above.

Prepare Spill Kit: Have a spill kit readily available containing an inert absorbent material such
as sand, silica gel, or universal binder.[1]

Safe Handling Procedures

Avoid Contact: Take all necessary precautions to avoid direct contact with skin and eyes.[1]
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e Prevent Inhalation: Do not breathe in any mist, vapors, or spray that may be generated.[1]

e Heat and Ignition Sources: Keep the chemical away from heat, sparks, and open flames as it
is a combustible liquid.[1]

e Incompatible Materials: Store and handle away from strong oxidizing agents.[1]

Disposal Protocol

Chemical waste generators are responsible for determining if a discarded chemical is classified
as hazardous waste and must consult local, regional, and national regulations for complete and
accurate classification.[1]

o Waste Collection:

o Liquid Waste: Collect any waste 4-tert-Butylanisole and contaminated solutions in a
dedicated, properly labeled, and sealed container for chemical waste.

o Solid Waste: For spills, soak up the material with an inert absorbent (e.g., sand, silica gel)
and place it into a suitable, closed container for disposal.[1][4]

o Container Labeling: Clearly label the waste container with "Hazardous Waste" and the full
chemical name: "4-tert-Butylanisole".

o Storage: Store waste containers in a designated, well-ventilated, and secure area away from
incompatible materials.

» Arrangement for Disposal: Contact your institution's Environmental Health and Safety (EHS)
office or a licensed chemical waste disposal company to arrange for proper disposal in
accordance with all applicable regulations.

Emergency and First Aid Procedures

Immediate action is crucial in the event of an exposure.
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Exposure Route First Aid Procedure

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact . .

upper and lower eyelids. Seek medical

attention.[1]

Wash off immediately with soap and plenty of
i water while removing all contaminated clothing
Skin Contact _ S
and shoes. Get medical attention if irritation

develops or persists.[1]

Move the exposed person to fresh air. If not

breathing, give artificial respiration. If breathing

Inhalation o ] ) ]
is difficult, give oxygen. Seek medical attention.
[1]
Do NOT induce vomiting. Clean the mouth with
) water and drink plenty of water afterward. Never
Ingestion

give anything by mouth to an unconscious

person. Seek immediate medical attention.[1]

Safety and Handling Workflow

The following diagram illustrates the logical workflow for the safe handling and disposal of 4-
tert-Butylanisole.
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Caption: Workflow for safe handling of 4-tert-Butylanisole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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